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Compound of Interest

Compound Name: 3-Methyl-3-penten-1-ol

Cat. No.: B155299 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety and handling precautions for

3-Methyl-3-penten-1-ol, a tertiary alcohol used in various chemical syntheses. Adherence to

these guidelines is crucial for ensuring a safe laboratory environment.

Chemical and Physical Properties
Proper handling and storage procedures are largely dictated by the physical and chemical

properties of a substance. The following table summarizes the key properties of 3-Methyl-3-
penten-1-ol.
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Property Value Reference

Molecular Formula C₆H₁₂O [1][2][3]

Molecular Weight 100.16 g/mol [1][4]

Appearance Colorless liquid [4]

Odor Pleasant [4]

Specific Gravity 0.838 g/mL at 25 °C [5]

Refractive Index 1.428 at 20 °C [5]

Flash Point
25.56 °C (78.00 °F) (Tag

Closed Cup)
[5]

Water Solubility Immiscible or difficult to mix [3]

Other Solubilities Soluble in alcohol [3]

Toxicological Data
Understanding the toxicity of a substance is critical for assessing its risk and implementing

appropriate safety measures. 3-Methyl-3-penten-1-ol is classified as harmful if swallowed.[1]

[2][5]

Toxicity Metric Value Species Route Reference

LD₅₀ 700 mg/kg Rat Oral [5]

LD₅₀ 1152 mg/kg Mouse Oral [5]

LD₅₀ 1160 mg/kg Mouse Subcutaneous [5]

Symptoms of overexposure may include headache, dizziness, tiredness, nausea, and vomiting.

[6]

Hazard Identification and GHS Classification
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The Globally Harmonized System of Classification and Labelling of Chemicals (GHS) provides

a standardized framework for hazard communication.

Hazard Class Category Hazard Statement

Flammable Liquids 3
H226: Flammable liquid and

vapor[1][2]

Acute Toxicity, Oral 4
H302: Harmful if swallowed[1]

[2]

Signal Word: Warning[1][2]

Pictograms:

Flame (GHS02)

Exclamation Mark (GHS07)

Safe Handling and Storage Workflow
The following diagram outlines the essential steps for the safe handling and storage of 3-
Methyl-3-penten-1-ol, from receipt to disposal.
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Start: Receive Chemical

Storage
- Tightly closed container

- Cool, dry, well-ventilated area
- Away from heat, sparks, and open flames

- Flammables-area

Pre-Handling
- Read SDS

- Ensure proper ventilation
- Prepare spill kit

- Don appropriate PPE

Personal Protective Equipment (PPE)
- Safety glasses or goggles
- Chemical-resistant gloves

- Lab coat or protective clothing
- Respirator (if ventilation is inadequate)

Handling
- Use in a well-ventilated area

- Ground and bond containers when transferring
- Use spark-proof tools and explosion-proof equipment

- Avoid contact with skin, eyes, and clothing
- Do not eat, drink, or smoke

Waste Disposal
- Collect in a suitable, labeled container

- Dispose of as hazardous waste according to local regulations

Spill Response
- Evacuate area

- Remove ignition sources
- Absorb with inert material (e.g., sand, vermiculite)

- Place in a sealed container for disposal

If spill occurs

End: Proper Disposal

Click to download full resolution via product page

Caption: Workflow for the safe handling and storage of 3-Methyl-3-penten-1-ol.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b155299?utm_src=pdf-body-img
https://www.benchchem.com/product/b155299?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b155299?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Protocols: Best Practices
While specific experimental safety protocols for 3-Methyl-3-penten-1-ol are not readily

available in the searched literature, the following best practices for handling flammable and

moderately toxic liquid chemicals in a research setting should be strictly followed. These are

based on the information provided in the Safety Data Sheets for this and structurally similar

compounds.

5.1. Engineering Controls

Ventilation: Always handle 3-Methyl-3-penten-1-ol in a well-ventilated area.[7] A chemical

fume hood is recommended for all procedures that may generate vapors.

Ignition Sources: Eliminate all potential ignition sources, including open flames, hot surfaces,

and sparks.[6] Use only explosion-proof electrical equipment.[6]

Grounding: Ground and bond containers when transferring the material to prevent the

buildup of static electricity.[6]

5.2. Personal Protective Equipment (PPE)

Eye and Face Protection: Wear appropriate protective eyeglasses or chemical safety

goggles that comply with OSHA's eye and face protection regulations in 29 CFR 1910.133 or

European Standard EN166.[6]

Skin Protection: Wear chemical-resistant gloves (e.g., nitrile) and a lab coat or other

protective clothing to prevent skin contact.[6]

Respiratory Protection: If ventilation is inadequate, use a NIOSH/MSHA or European

Standard EN 149 approved respirator.[6]

5.3. Handling Procedures

Avoid contact with skin and eyes.[5]

Do not ingest or inhale.[6]

Wash hands thoroughly after handling.[6]
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Use non-sparking tools.[6]

5.4. Storage

Store in a tightly closed container in a cool, dry, and well-ventilated place.[6]

Keep away from heat, sparks, and open flames.[6]

Emergency Procedures
The following diagram illustrates the appropriate response to various emergency situations

involving 3-Methyl-3-penten-1-ol.

Exposure Event

Skin Contact
- Remove contaminated clothing

- Flush skin with plenty of water for at least 15 minutes
- Seek medical attention if irritation persists

Eye Contact
- Immediately flush eyes with plenty of water for at least 15 minutes, lifting upper and lower eyelids

- Seek immediate medical attention

Inhalation
- Move to fresh air

- If not breathing, give artificial respiration
- Seek immediate medical attention

Ingestion
- Do NOT induce vomiting
- Rinse mouth with water

- Seek immediate medical attention

Fire

Extinguishing Media
- Use dry chemical, carbon dioxide, or alcohol-resistant foam

- Do not use a solid stream of water as it may scatter and spread the fire

Firefighting Procedures
- Wear self-contained breathing apparatus (SCBA) and full protective gear

- Cool containers with water spray to prevent bursting

Click to download full resolution via product page

Caption: Emergency response procedures for 3-Methyl-3-penten-1-ol exposure and fire.

Disposal Considerations
Chemical waste must be disposed of in accordance with local, regional, and national

regulations.[6] Contact a licensed professional waste disposal service to dispose of this

material. Do not empty into drains.[6]

This technical guide is intended to provide comprehensive safety and handling information for

3-Methyl-3-penten-1-ol. It is not a substitute for a thorough understanding of the material's

Safety Data Sheet and proper laboratory training. Always prioritize safety and consult with your

institution's environmental health and safety department for specific guidance.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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